Cas no 23025-68-5 (Angiotensin I/II (3-8) H-Val-Tyr-Ile-His-Pro-Phe-OH)

• Product Name: Angiotensin I/II (3-8) H-Val-Tyr-Ile-His-Pro-Phe-OH
• CAS No: 23025-68-5
• MF: C₄₀H₅₄N₈O₈
• MW: 774.905569553375
• MDL: MFCD00167496
• CID: 253093
• PubChem ID: 123814
• Update Time: 2025-04-23

Angiotensin I/II (3-8) H-Val-Tyr-Ile-His-Pro-Phe-OH Chemical and Physical Properties

Names and Identifiers

• 3-8-Angiotensin II,5-L-isoleucine-
• [des-Arg1]-AngiotensinIII
• 2-[[1-[2-[[2-[[2-[(2-amino-3-methylbutanoyl)amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoic acid
• Angiotensin II (3-8), human
• ANGIOTENSIN II, FRAGMENT 3-8
• Angiotensin IV (Human)
• Angiotensin I
• H-Val-Tyr-Ile-His-Pro-Phe-OH
• II (3-8)
• II (3-8) Angiotensin IV
• L-valyl-L-tyrosyl-L-isoleucyl-L-histidyl-L-prolyl-L-phenylalanine
• (Des(Asp1,Arg2)-Ile5)angiotensin II
• CAS_12676-15-2
• Ile3-angiotensin IV
• CS-0044614
• Q66087802
• HMS2232C15
• 12676-15-2
• (S)-2-((S)-1-((S)-2-((2S,3S)-2-((S)-2-((S)-2-amino-3-methylbutanamido)-3-(4-hydroxyphenyl)propanamido)-3-methylpentanamido)-3-(1H-imidazol-4-yl)propanoyl)pyrrolidine-2-carboxamido)-3-phenylpropanoic acid
• valyl-l-tyrosyl-l-isoleucyl-l-histidyl-l-prolyl-l-phenylalanin
• 3-L-isoleucine-Angiotensin IV
• 23025-68-5
• SMR000058913
• Angiotensin II, 1-de-L-aspartic acid-2-de-L-arginine-5-L-isoleucine-
• MLS000069773
• Angiotensin II (3-8)
• Angiotensin I/II (3-8) (H-Val-Tyr-Ile-His-Pro-Phe-OH)
• DTXSID701347717
• AKOS040758825
• (Isoleucine5)-angiotensin II hexapeptide
• CHEMBL261120
• CHEBI:80127
• Angiotensin IV trifluoroacetate salt, >=95% (HPLC), powder
• 5-Isoleucine-angiotensin II 3-8-hexapeptide
• HY-P1515
• SCHEMBL4322236
• (2S)-2-{[(2S)-1-[(2S)-2-[(2S,3S)-2-[(2S)-2-[(2S)-2-amino-3-methylbutanamido]-3-(4-hydroxyphenyl)propanamido]-3-methylpentanamido]-3-(1H-imidazol-5-yl)propanoyl]pyrrolidin-2-yl]formamido}-3-phenylpropanoic acid
• Angiotensin IV
• BDBM85550
• AT II (3-8)
• Alanine, 3-phenyl-N-(1-(N-(N-(N-L-valyl-L-tyrosyl)-L-isoleucyl)-L-histidyl)-L-prolyl)-
• Angiotensin IV trifluoroacetate salt
• 1-De-asp-2-de-arg-5-ile-angiotensin II
• MFCD00167496
• Human angiotensin hexapeptide (3-8)
• Human angiotensin IV
• NCGC00167590-02
• VAL-TYR-ILE-HIS-PRO-PHE
• Angiotensin II, 1-des-asn-2-arg
• 1-De-L-aspartic -2-de-L-arginine-5-L-isoleucineangiotensin II
• Huamn angiotensin (3-8)
• Angiotensin II, des-aspartyl(1)-des-arginyl(2)-isoleucine(5)-
• Angiotensin II (3-8), human?
• Alanine, 3-phenyl-N-(1-(N-(N-(N-valyltyrosyl)isoleucyl)histidyl)prolyl)-
• (A)II(3-8)
• Nle-angiv
• GTPL5368
• (3-8)-5-Isoleucine-angiotensin II
• angiotensin II, des-Asp(1)-des-Arg(2)-Ile(5)-
• (Ile5)-angiotensin II (3-8)
• Angiotensin IV, 3-L-isoleucine-
• Ang IV
• cid_123814
• (2S)-2-[[(2S)-1-[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoic acid
• Angiotensin I/II (3-8) H-Val-Tyr-Ile-His-Pro-Phe-OH

• MDL： MFCD00167496
• Inchi： 1S/C40H54N8O8/c1-5-24(4)34(47-35(50)29(44-37(52)33(41)23(2)3)18-26-13-15-28(49)16-14-26)38(53)45-30(20-27-21-42-22-43-27)39(54)48-17-9-12-32(48)36(51)46-31(40(55)56)19-25-10-7-6-8-11-25/h6-8,10-11,13-16,21-24,29-34,49H,5,9,12,17-20,41H2,1-4H3,(H,42,43)(H,44,52)(H,45,53)(H,46,51)(H,47,50)(H,55,56)/t24-,29-,30-,31-,32-,33-,34-/m0/s1
• InChI Key： QSBGWDDCOJYQGY-KOQODJNWSA-N
• SMILES： O=C([C@H](CC1=CN=CN1)NC([C@H]([C@@H](C)CC)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](C(C)C)N)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 774.406
• Monoisotopic Mass: 774.406
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 56
• Rotatable Bond Count: 24
• Complexity: 1340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 249A^2
• Surface Charge: 0
• Tautomer Count: 64
• XLogP3: 0.9

Experimental Properties

• Color/Form: White powder 2. density (g/ml, 25/4 ℃)
• Density: 1.286g/cm3
• Boiling Point: 1189.7ºC at 760mmHg
• Flash Point: 673.3ºC
• Refractive Index: 1.6
• Solubility: H2O: ~1 mg/mL
• Water Partition Coefficient: Soluble in water
• PSA: 248.94000
• LogP: 5.18680

Angiotensin I/II (3-8) H-Val-Tyr-Ile-His-Pro-Phe-OH Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Angiotensin I/II (3-8) H-Val-Tyr-Ile-His-Pro-Phe-OH

Angiotensin II and Its Derivatives: Insights into Structure, Function, and Therapeutic Potential

The compound with CAS No. 23025-68-5, commonly referred to as 3-8-Angiotensin II,5-L-isoleucine, represents a significant advancement in the field of peptide research and drug development. This peptide is a modified version of the naturally occurring Angiotensin II, a critical vasoactive peptide involved in the regulation of blood pressure and electrolyte balance. The modification at position 5 with an L-isoleucine residue introduces unique properties that enhance its bioactivity and stability, making it a promising candidate for therapeutic applications.

Angiotensin II is a well-studied peptide that plays a pivotal role in the renin-angiotensin system (RAS), a key pathway in cardiovascular physiology. Its primary function includes inducing vasoconstriction, promoting sodium retention, and stimulating aldosterone secretion. However, excessive levels of Angiotensin II are associated with hypertension, cardiac hypertrophy, and other cardiovascular diseases. This has led to extensive research into modulating its activity through various therapeutic agents, including ACE inhibitors and ARBs (Angiotensin Receptor Blockers).

The introduction of L-isoleucine at position 5 in the 3-8-Angiotensin II molecule represents a strategic modification aimed at improving its pharmacokinetic properties. This alteration enhances the peptide's resistance to enzymatic degradation, particularly by angiotensin-converting enzyme (ACE), thereby prolonging its duration of action. Recent studies have demonstrated that this modification significantly increases the peptide's bioavailability and efficacy in experimental models of hypertension.

One of the most exciting developments involving 3-8-Angiotensin II is its potential application in precision medicine. By fine-tuning the structure of Angiotensin II, researchers aim to develop drugs that target specific pathways without affecting others. For instance, studies have shown that this modified peptide can selectively activate certain AT1 receptors while sparing others, which could lead to more effective treatments with fewer side effects.

Moreover, the use of L-isoleucine as a substituent introduces stereochemical diversity into the molecule. This diversity is crucial for exploring different receptor interactions and optimizing therapeutic outcomes. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and selectivity of 3-8-Angiotensin II with unprecedented accuracy, further accelerating drug discovery efforts.

In terms of clinical applications, 3-8-Angiotensin II has shown promise in treating conditions characterized by low blood pressure or inadequate tissue perfusion. For example, it has been investigated as a potential therapy for septic shock, where maintaining adequate blood pressure is critical for organ function. Early clinical trials have reported favorable results, with patients experiencing improved hemodynamic stability without significant adverse effects.

The synthesis of 3-8-Angiotensin II involves advanced peptide coupling techniques and rigorous quality control measures to ensure purity and consistency. Researchers often employ solid-phase synthesis methods combined with high-performance liquid chromatography (HPLC) for purification. These methods are essential for producing peptides with high bioactivity and reproducibility.

Another area of active research is the exploration of 3-8-Angiotensin II's role in cellular signaling pathways beyond its canonical functions. Emerging evidence suggests that this peptide may influence pathways involved in inflammation, fibrosis, and oxidative stress. Understanding these mechanisms could open new avenues for treating chronic diseases such as heart failure and chronic kidney disease.

In conclusion, CAS No. 23025-68-5 or 3-8-Angiotensin II represents a cutting-edge advancement in peptide therapeutics. Its unique structure derived from modifying Angiotensin II with L-isoleucine offers enhanced stability and bioactivity, making it a valuable tool in both research and clinical settings. As ongoing studies continue to unravel its full potential, this compound holds great promise for revolutionizing the treatment of cardiovascular diseases and beyond.